Cas no 14597-13-8 (2,5-Dimethyl-3,4-furandicarboxylic acid)

• Product Name: 2,5-Dimethyl-3,4-furandicarboxylic acid
• CAS No: 14597-13-8
• MF: C₈H₈O₅
• MW: 184.146122932434
• CID: 2919213
• PubChem ID: 3802172
• Update Time: 2025-06-12

2,5-Dimethyl-3,4-furandicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS003243858
• HMS2752G05
• STL356740
• 2,5-Dimethylfuran-3,4-dicarboxylicacid
• 2,5-Dimethyl-furan-3,4-dicarboxylic acid
• 2,5-dimethylfuran-3,4-dicarboxylic Acid
• MLS000778773
• CHEMBL1402092
• SCHEMBL2805600
• DTXSID801278274
• 2,5-dimethyl-3,4-furandicarboxylic acid
• SMR000415552
• 14597-13-8
• 2,5-Dimethyl-3,4-furandicarboxylic acid

• Inchi： 1S/C8H8O5/c1-3-5(7(9)10)6(8(11)12)4(2)13-3/h1-2H3,(H,9,10)(H,11,12)
• InChI Key： IDYRARBMMCSVMD-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(C(=O)O)=C1C

Computed Properties

• Exact Mass: 184.03717335Da
• Monoisotopic Mass: 184.03717335Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.7Ų

Additional information on 2,5-Dimethyl-3,4-furandicarboxylic acid

Introduction to 2,5-Dimethyl-3,4-furandicarboxylic acid (CAS No. 14597-13-8): Applications and Recent Research Developments

2,5-Dimethyl-3,4-furandicarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 14597-13-8, is a significant organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This heterocyclic dicarboxylic acid features a furan backbone with two methyl substituents at the 2- and 5-positions, and carboxylic acid groups at the 3- and 4-positions. Its unique structural properties make it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The compound's molecular formula, C₈H₆O₄, reflects its composition of eight carbon atoms, six hydrogen atoms, and four oxygen atoms. The presence of two carboxylic acid functional groups enhances its reactivity, making it a valuable building block for constructing more complex structures. In recent years, 2,5-Dimethyl-3,4-furandicarboxylic acid has been extensively studied for its potential applications in drug discovery and material science.

One of the most compelling aspects of 2,5-Dimethyl-3,4-furandicarboxylic acid is its role as a precursor in the synthesis of various pharmacologically relevant compounds. Researchers have leveraged its structural framework to develop novel inhibitors targeting specific biological pathways. For instance, derivatives of this compound have been explored as potential candidates for treating inflammatory diseases and metabolic disorders. The furan ring itself is known for its stability and ability to interact with biological targets in a predictable manner, which makes it an attractive scaffold for medicinal chemists.

In material science, 2,5-Dimethyl-3,4-furandicarboxylic acid has been utilized in the synthesis of polymers and coatings due to its ability to form stable cross-linked networks. These materials exhibit enhanced mechanical properties and chemical resistance, making them suitable for high-performance applications. Additionally, the compound's ability to undergo polymerization under controlled conditions has opened up new avenues for developing sustainable materials with tailored properties.

Recent advancements in computational chemistry have further highlighted the significance of 2,5-Dimethyl-3,4-furandicarboxylic acid. Molecular modeling studies have revealed that modifications to its structure can fine-tune its binding affinity to biological targets. This has led to the identification of novel analogs with improved pharmacokinetic profiles. For example, computational screening has identified derivatives that exhibit enhanced solubility and reduced toxicity compared to their parent compound.

The pharmaceutical industry has also shown interest in 2,5-Dimethyl-3,4-furandicarboxylic acid due to its potential as a chiral building block. Chirality plays a crucial role in drug design, as enantiomers of a molecule can exhibit vastly different biological activities. By incorporating chiral centers into derivatives of this compound, researchers can develop enantiomerically pure drugs with improved efficacy and reduced side effects.

Another area where 2,5-Dimethyl-3,4-furandicarboxylic acid has made significant contributions is in the development of bioactive natural products. Researchers have synthesized analogs of this compound that mimic the structures of known bioactive molecules found in plants and microorganisms. These synthetic natural products often serve as lead compounds for drug discovery programs due to their resemblance to naturally occurring bioactive entities.

The environmental impact of synthesizing 2,5-Dimethyl-3,4-furandicarboxylic acid has also been a focus of recent research. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic processes have been employed to improve yields while reducing the use of hazardous reagents.

In conclusion,2 ,5 -Dimethyl -3 ,4 -furandicarboxylic acid (CAS No .14597 -13 -8) is a multifaceted compound with broad applications in pharmaceuticals ,materials science ,and environmental chemistry .Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules ,polymers ,and sustainable materials .Ongoing research continues to uncover new possibilities for this compound ,underscoring its importance in modern chemical research .